Ethyl 2-(4-hydroxypyrimidin-5-YL)acetate

• IUPAC Name: ethyl 2-(6-oxo-1H-pyrimidin-5-yl)acetate
• InChI: InChI=1S/C8H10N2O3/c1-2-13-7(11)3-6-4-9-5-10-8(6)12/h4-5H,2-3H2,1H3,(H,9,10,12)
• InChI Key: LBOPQWUXCIRYIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CN=CNC1=O
• Molecular Formula: C8H10N2O3
• DSSTOX Substance ID: DTXSID70676776
• Molecular Weight: 182.18 g/mol
• CAS RN: 6214-46-6

Description

Ethyl 2-(4-hydroxypyrimidin-5-YL)acetate, also known as ethyl (4-hydroxy-5-pyrimidinyl)acetate, is an organic compound with the molecular formula C8H10N2O3. It is a solid at room temperature.

Synthesis Analysis

The synthesis of this compound involves the use of POCI3 under an atmosphere of nitrogen. The mixture is heated to reflux for 5 minutes and then cooled to room temperature. The reaction is slowly added to water, the aqueous solution is extracted with DCM, the combined organics are washed with brine, dried, filtered and concentrated in vacuo to give the title compound as a pale yellow oil.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 182.18. It is soluble in water. The compound has a Log Po/w (iLOGP) of 1.34, indicating its lipophilicity.

Scientific Research Applications

Synthesis and Applications of Pyrimidine Derivatives

Facile Synthesis of Heterocycles

The research on pyrimidine derivatives, such as the synthesis of 4-Arylmethylideneisoxazol-5(4H)-ones, showcases the broader category of scientific applications for compounds like "Ethyl 2-(4-hydroxypyrimidin-5-yl)acetate." These derivatives demonstrate significant biological and medicinal properties, serving as intermediates for synthesizing numerous heterocycles and undergoing various chemical transformations. The synthesis process, using a three-component reaction among aromatic aldehydes, ethyl acetoacetate, and hydroxylamine hydrochloride, highlights the versatile chemical reactivity and potential applications in developing new pharmaceuticals and materials (Laroum et al., 2019).

Hybrid Catalysts in Synthesis

The importance of hybrid catalysts in the synthesis of pyranopyrimidine scaffolds, including 5H-pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (thiones), is another example of the advanced research applications of pyrimidine derivatives. These scaffolds are crucial for medicinal and pharmaceutical industries due to their broad synthetic applications and bioavailability. The review of synthetic pathways employing diversified hybrid catalysts, such as organocatalysts and nanocatalysts, underlines the ongoing efforts to develop efficient, sustainable methods for producing these valuable chemical entities (Parmar et al., 2023).

Safety and Hazards

The compound is classified as a warning under the GHS classification. The hazard statements include H302, H315, H319, H332, and H335, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation.